N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C21H28N4O2S/c1-24(2)17-9-7-16(8-10-17)19(25-11-3-4-12-25)15-23-21(27)20(26)22-14-18-6-5-13-28-18/h5-10,13,19H,3-4,11-12,14-15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: RFWGGEAYWJJBRW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)N3CCCC3
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.5 g/mol
• CAS No.: 941887-26-9

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions

• Improved Synthesis Techniques : Research led by Obydennov et al. (2013) demonstrated an improved synthesis method involving ethyl 2-(dimethylamino)methylene-3-oxobutanoate with diethyl oxalate, leading to derivatives with good yields, which could potentially be applied to the synthesis of N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide (Obydennov, Röschenthaler, & Sosnovskikh, 2013).

• Microwave-Assisted Synthesis : El‐Borai et al. (2013) discussed the microwave irradiation technique for synthesizing pyrazolopyridine derivatives, a method potentially applicable for efficient synthesis of complex molecules like this compound (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Bioisosteric Analogues and Binding Studies

• Bioisosteric Analogues : Blair et al. (1999) explored the synthesis and biological activity of thienopyrroles as potential bioisosteres for N,N-dimethyltryptamine, indicating the potential of similar structures like this compound in receptor binding studies (Blair, Marona-Lewicka, Kanthasamy, Lucaites, Nelson, & Nichols, 1999).

Catalysis

• Copper-Catalyzed Reactions : Chen et al. (2023) discovered that certain oxalamides, similar in structure to this compound, can effectively catalyze the coupling of alkynes and aryl halides, indicating potential catalytic applications of such compounds (Chen, Li, Xu, & Ma, 2023).

Molecular Structure and Analysis

• Structural Analysis : Singh et al. (2014) conducted a mixed experimental and DFT study on a pyrrole derivative, which could be analogous in the study of the molecular structure of this compound for electronic and material applications (Singh, Rawat, & Sahu, 2014).

Optical and Electronic Properties

• Electronic Device Stability : Kumar et al. (2018) synthesized and analyzed a diketopyrrolopyrrole derivative for use in electronic devices, suggesting similar potential uses for this compound in stable electronic devices with polymeric gate dielectric (Kumar, Palai, Shin, Kwon, & Pyo, 2018).